Cas no 65974-00-7 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-nitrophenyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-nitrophenyl)-
• CAS No: 65974-00-7
• MF: C₁₁H₆ClN₅O₂
• MW: 275.650640010834
• CID: 1705849
• Update Time: 2024-09-02

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-nitrophenyl)-

• Inchi： 1S/C11H6ClN5O2/c12-10-7-5-15-16(11(7)14-6-13-10)8-3-1-2-4-9(8)17(18)19/h1-6H
• InChI Key： UGHXWAADRDXQBC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C=NN(C3=CC=CC=C3[N+]([O-])=O)C2=N1

Computed Properties

• Exact Mass: 275.02118

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 406.4±45.0 °C(Predicted)
• PSA: 86.74
• pka: 1.04±0.30(Predicted)